Cas no 1314603-15-0 (2-(2-(3-Nitrophenyl)vinyl)benzo[D]1,3-oxazin-4-one)

• Product name: 2-(2-(3-Nitrophenyl)vinyl)benzo[D]1,3-oxazin-4-one
• CAS No: 1314603-15-0
• MF: C₁₆H₁₀N₂O₄
• MW: 294.261603832245
• MDL: MFCD00170720
• CID: 4693992

2-(2-(3-Nitrophenyl)vinyl)benzo[D]1,3-oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-(3-NITROPHENYL)VINYL)BENZO[D]1,3-OXAZIN-4-ONE
• 2-[2-(3-nitrophenyl)ethenyl]-3,1-benzoxazin-4-one
• 2-(2-(3-Nitrophenyl)vinyl)benzo[D]1,3-oxazin-4-one

• MDL： MFCD00170720
• Inchi： 1S/C16H10N2O4/c19-16-13-6-1-2-7-14(13)17-15(22-16)9-8-11-4-3-5-12(10-11)18(20)21/h1-10H
• InChI Key： XBYFGHMONVRUBR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2N=C1C=CC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 509
• Topological Polar Surface Area: 84.5

Additional information on 2-(2-(3-Nitrophenyl)vinyl)benzo[D]1,3-oxazin-4-one

Comprehensive Overview of 2-(2-(3-Nitrophenyl)vinyl)benzo[D]1,3-oxazin-4-one (CAS No. 1314603-15-0)

2-(2-(3-Nitrophenyl)vinyl)benzo[D]1,3-oxazin-4-one (CAS No. 1314603-15-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique nitrophenyl and benzooxazinone moieties, exhibits intriguing photophysical and chemical properties, making it a subject of interest for researchers exploring fluorescent probes, pharmaceutical intermediates, and advanced materials.

The structural complexity of 2-(2-(3-Nitrophenyl)vinyl)benzo[D]1,3-oxazin-4-one offers a versatile platform for chemical modifications, enabling its application in drug discovery and bioconjugation. Recent studies highlight its potential as a bioactive scaffold, particularly in the development of antimicrobial agents and enzyme inhibitors. Its nitro group and conjugated double bond system contribute to its reactivity, allowing for selective transformations under mild conditions.

In the context of green chemistry and sustainable synthesis, researchers are increasingly investigating eco-friendly methodologies to produce 2-(2-(3-Nitrophenyl)vinyl)benzo[D]1,3-oxazin-4-one. Catalytic processes, such as microwave-assisted synthesis and photocatalytic reactions, have shown promise in reducing waste and improving yields. These advancements align with the growing demand for environmentally benign chemical processes in both academia and industry.

From a material science perspective, the compound's π-conjugated system and electron-withdrawing nitro group make it a candidate for organic electronics, including OLEDs and sensors. Its ability to undergo photoinduced electron transfer has been explored in the design of molecular switches and luminescent materials. These applications are particularly relevant in the era of smart materials and nanotechnology, where precision and functionality are paramount.

The analytical characterization of 2-(2-(3-Nitrophenyl)vinyl)benzo[D]1,3-oxazin-4-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for reproducibility in research. Additionally, computational studies, including density functional theory (DFT) calculations, provide insights into its electronic properties and reactivity patterns.

As the scientific community continues to explore the potential of 2-(2-(3-Nitrophenyl)vinyl)benzo[D]1,3-oxazin-4-one, its role in cross-coupling reactions and multicomponent syntheses is expanding. The compound's adaptability underscores its value in high-throughput screening and combinatorial chemistry, where efficiency and diversity are key. Future research may focus on optimizing its synthetic routes and uncovering novel applications in biomedical imaging or catalysis.

In summary, 2-(2-(3-Nitrophenyl)vinyl)benzo[D]1,3-oxazin-4-one (CAS No. 1314603-15-0) represents a multifaceted compound with broad implications across scientific disciplines. Its integration into cutting-edge research reflects the dynamic interplay between chemical innovation and technological advancement, positioning it as a valuable asset for both current and future investigations.